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Compound of Interest

Compound Name: Boc-10-Aminodecanoic acid

Cat. No.: B558785

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-10-aminodecanoic acid is a valuable synthetic building block widely utilized in peptide
synthesis and the development of novel therapeutics.[1] This bifunctional molecule
incorporates a long ten-carbon aliphatic chain, which imparts unique properties to the resulting
peptides, such as increased lipophilicity and the ability to act as a flexible linker. The N-
terminus is protected by a tert-butoxycarbonyl (Boc) group, a standard acid-labile protecting
group in peptide chemistry, while the C-terminus possesses a carboxylic acid available for
coupling reactions.[1]

The long aliphatic chain of Boc-10-aminodecanoic acid makes it a particularly useful tool for
introducing spacers or linkers within peptide sequences. This is of significant interest in various
applications, including the development of Proteolysis Targeting Chimeras (PROTACSs), where
it can serve as a linker to connect a target protein-binding ligand to an E3 ligase-recruiting
ligand.[1] Its incorporation can also enhance the stability and bioavailability of peptide-based
drugs.[1] This guide provides a comprehensive overview of the properties, synthesis protocols,
and applications of Boc-10-aminodecanoic acid.

Core Properties of Boc-10-Aminodecanoic Acid

A summary of the key quantitative data for Boc-10-aminodecanoic acid is presented in the
table below, providing a quick reference for researchers.
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Property Value Reference
Molecular Formula C15H20NO4 [1]
Molecular Weight 287.4 g/mol [1]
Appearance White solid
Purity >98% [1]
Solubility Soluble in organic solvents

such as DMF and DCM
Storage Conditions 2-8°C

Experimental Protocols

The incorporation of Boc-10-aminodecanoic acid into a peptide sequence is typically

achieved using standard solid-phase peptide synthesis (SPPS) protocols. The following

sections detail the methodologies for the key steps.

Materials and Reagents

Boc-10-aminodecanoic acid
Solid-phase synthesis resin (e.g., Merrifield resin, Wang resin)
N,N'-Diisopropylcarbodiimide (DIC)

1-Hydroxybenzotriazole (HOBt) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate (HBTU)

Trifluoroacetic acid (TFA)
Dichloromethane (DCM)
N,N-Dimethylformamide (DMF)

Diisopropylethylamine (DIPEA)
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Piperidine (for Fmoc-based synthesis monitoring, if applicable)

Ninhydrin test kit

Protocol 1: Coupling of Boc-10-Aminodecanoic Acid to a
Resin-Bound Peptide

This protocol describes the addition of Boc-10-aminodecanoic acid to the N-terminus of a

peptide chain attached to a solid support.

Resin Preparation: Swell the peptide-resin in DCM for 30 minutes.

N-terminal Deprotection: If the resin-bound peptide has an N-terminal Boc protecting group,
remove it by treating the resin with a solution of 50% TFA in DCM for 30 minutes. Wash the
resin thoroughly with DCM (3x) and DMF (3x) to remove residual TFA and byproducts.

Neutralization: Neutralize the resulting trifluoroacetate salt of the N-terminal amine by
treating the resin with a solution of 5% DIPEA in DMF for 5 minutes. Wash the resin with
DMF (3x) to remove the excess base.

Activation of Boc-10-aminodecanoic acid: In a separate reaction vessel, dissolve Boc-10-
aminodecanoic acid (3 equivalents relative to the resin loading) and HOBt (3 equivalents)
in DMF. Add DIC (3 equivalents) to the solution and allow the activation to proceed for 10-15
minutes at room temperature. Alternatively, for a more rapid and efficient coupling, use
HBTU (3 equivalents) and DIPEA (6 equivalents) in DMF.

Coupling Reaction: Add the activated Boc-10-aminodecanoic acid solution to the
neutralized peptide-resin. Agitate the reaction mixture at room temperature for 2-4 hours.

Monitoring the Coupling Reaction: To ensure the completion of the coupling reaction, perform
a ninhydrin test. Take a small sample of the resin beads, wash them thoroughly with DMF
and DCM, and then perform the test. A negative result (the beads remain colorless or turn a
faint yellow) indicates that the coupling is complete. If the test is positive (the beads turn blue
or purple), the coupling reaction is incomplete and should be allowed to proceed for another
1-2 hours, or a second coupling (recoupling) should be performed.
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Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM
(3x) to remove any unreacted reagents and byproducts. The resin is now ready for the next
deprotection and coupling cycle or for final cleavage from the resin.

Protocol 2: Cleavage of the Peptide from the Resin

After the synthesis is complete, the peptide containing the 10-aminodecanoic acid linker is

cleaved from the solid support.

Resin Preparation: Wash the final peptide-resin with DCM (3x) and dry it under vacuum.

Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the resin and the protecting
groups used for the amino acid side chains. A common cleavage cocktail for Boc-SPPS is a
mixture of TFA, water, and triisopropylsilane (TIS) in a ratio of 95:2.5:2.5.

Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin and allow the
reaction to proceed at room temperature for 2-4 hours with occasional agitation.

Peptide Precipitation: Filter the resin and collect the filtrate containing the cleaved peptide.
Precipitate the peptide from the filtrate by adding cold diethyl ether.

Peptide Collection and Purification: Centrifuge the mixture to pellet the precipitated peptide.
Decant the ether and wash the peptide pellet with cold ether two more times. Dry the crude
peptide under vacuum. The crude peptide can then be purified using reverse-phase high-
performance liquid chromatography (RP-HPLC).

Visualizations
Chemical Structure of Boc-10-aminodecanoic Acid
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Boc-10-aminodecanoic acid

Boc Group

Amide Bond

-(CH2)9-

Carboxylic Acid
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Start: Resin with Peptide

:

Boc Deprotection (TFA)

:

Neutralization (DIPEA)

Activate Boc-10-aminodecanoic acid (DIC/HOBt or HBTU)

Coupling to Resin

End: Elongated Peptide

Target Protein Ligand E3 Ligase Ligand

Boc-10-aminodecanoic acid (as linker)

PROTAC Molecule
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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